Cas no 732242-82-9 (2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one
• CAS No: 732242-82-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD27958652
• CID: 559332
• PubChem ID: 45088893
• Update Time: 2025-07-25

2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-(4-ethynyl-1-piperidinyl)-
• Piperidine,1-(aminoacetyl)-4-ethynyl- (9CI)
• 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one
• SCHEMBL4755198
• 732242-82-9
• EN300-219605

• MDL： MFCD27958652
• Inchi： 1S/C9H14N2O/c1-2-8-3-5-11(6-4-8)9(12)7-10/h1,8H,3-7,10H2
• InChI Key： ZINCCDBIUQRQDX-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCC(C#C)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one

Introduction to 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one (CAS No. 732242-82-9) and Its Emerging Applications in Chemical Biology

2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one, identified by the chemical identifier CAS No. 732242-82-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular imaging. The presence of both amino and ethynyl functional groups, coupled with a piperidine moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure is highly relevant in the context of modern medicinal chemistry, where novel heterocyclic compounds are frequently explored for their pharmacological properties. The 4-ethynylpiperidin-1-yl substituent, in particular, introduces reactivity that can be exploited for the synthesis of more complex derivatives, including those with therapeutic potential. This feature has been leveraged in recent studies to develop novel ligands for receptor binding assays and as intermediates in the synthesis of bioactive molecules.

Recent advancements in the field of click chemistry have highlighted the utility of compounds containing ethynyl groups, which can undergo cycloaddition reactions with azides to form stable triazoles. This reaction, known as the Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC), has been widely used to conjugate biomolecules and create drug candidates with enhanced targeting capabilities. The 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one derivative serves as an excellent precursor for such transformations, enabling the rapid assembly of complex molecular architectures.

In addition to its role in click chemistry, this compound has been investigated for its potential as a building block in the synthesis of small-molecule inhibitors. Piperidine-based scaffolds are well-documented for their ability to modulate biological pathways, particularly those involving G-protein coupled receptors (GPCRs) and kinases. The incorporation of an amino group further enhances the compound's ability to interact with biological targets, making it a promising candidate for structure-based drug design.

One particularly intriguing aspect of 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one is its potential application in positron emission tomography (PET) imaging probes. Functionalized derivatives of this compound have been explored as tracers for neuroimaging studies, where they can provide insights into neurotransmitter systems and receptor availability in vivo. The ethynyl group allows for facile radiolabeling with positron-emitting isotopes such as Carbon-11 or Fluorine-18, enabling high-resolution imaging with PET scanners.

The compound's versatility also extends to its use as a precursor for developing novel antimicrobial agents. In an era where antibiotic resistance poses a significant global health challenge, the search for new chemical entities is paramount. The unique combination of functional groups in 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one makes it a valuable starting point for synthesizing molecules with broad-spectrum antimicrobial activity. Recent studies have demonstrated its efficacy against various bacterial strains, highlighting its potential as a lead compound for further optimization.

From a synthetic chemistry perspective, CAS No. 732242-82-9 represents an interesting case study in multi-step organic synthesis. The synthesis involves strategic functional group interconversions and protection-deprotection strategies to achieve the desired molecular architecture. Advanced computational methods have been employed to predict optimal reaction pathways, reducing experimental trial-and-error and improving overall yields. These computational approaches are increasingly integral to modern drug discovery pipelines, enabling faster and more efficient development of novel compounds.

The compound's relevance is further underscored by its presence in several ongoing research projects aimed at addressing unmet medical needs. For instance, it has been incorporated into libraries of molecules being screened for activity against protein kinases implicated in cancer progression. The piperidine ring is known to interact favorably with hinge regions of these enzymes, making it an attractive scaffold for inhibitor design. Preliminary results from these screens have shown promising leads that warrant further investigation.

Another area where this compound has shown promise is in the development of tools for studying neural circuitry. By leveraging its ability to cross the blood-brain barrier and interact with specific neural receptors, researchers are exploring its use as a fluorescent probe or an imaging agent. Such tools are crucial for understanding complex neurological disorders and developing targeted therapies.

The synthetic accessibility of 2-amino-1-(4-ethynylpiperidin-1-yl)ethan-1-one has also contributed to its popularity among synthetic chemists. With well-established protocols for its preparation, it serves as a reliable starting material for exploring new chemical transformations and methodologies. This accessibility is particularly important in academic settings where resources may be limited but innovation remains high.

In conclusion,2-amino-1-(4-ethynylpiperidin-1-ylenthanenone (CAS No. 732242_82_9) stands out as a multifaceted compound with broad applications across chemical biology and pharmaceutical research。 Its unique structural features make it an invaluable tool for drug discovery、molecular imaging、and synthetic chemistry。 As research continues to uncover new therapeutic targets and imaging techniques，the relevance of this compound is expected to grow，further solidifying its place as a cornerstone molecule in modern medicinal chemistry。